ethyl 6-(2-methoxy-2-oxoethyl)-4-{[3-(trifluoromethyl)phenyl]sulfonyl}-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate

• IUPAC Name: ethyl 6-(2-methoxy-2-oxoethyl)-4-[3-(trifluoromethyl)phenyl]sulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxylate
• InChI: InChI=1S/C21H20F3NO7S/c1-3-31-20(27)18-12-25(16-9-13(10-19(26)30-2)7-8-17(16)32-18)33(28,29)15-6-4-5-14(11-15)21(22,23)24/h4-9,11,18H,3,10,12H2,1-2H3
• InChI Key: XBWQDTPRXVHDRY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CN(C2=C(O1)C=CC(=C2)CC(=O)OC)S(=O)(=O)C3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C21H20F3NO7S
• Molecular Weight: 487.4 g/mol

Description

Ethyl 6-(2-methoxy-2-oxoethyl)-4-{[3-(trifluoromethyl)phenyl]sulfonyl}-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate is a useful research compound. Its molecular formula is C21H20F3NO7S and its molecular weight is 487.45. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Compound Formation

Researchers have been focusing on the synthesis and modification of benzoxazine compounds, including ethyl 6-(2-methoxy-2-oxoethyl)-4-{[3-(trifluoromethyl)phenyl]sulfonyl}-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylate. These studies explore the reactions of similar compounds, aiming to understand their structure and potential applications in various fields.

• A method involving the Dimroth rearrangement was studied, where a parent compound was synthesized and reacted to produce tricyclic compounds (Ezema et al., 2015).
• Research on the synthesis of alkyl 4-alkyl-2-hydroxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylates was conducted to establish the product structure, contributing to a better understanding of such compounds (Štefanić et al., 2001).
• A four-component tandem protocol aimed to provide rapid access to highly functionalized [1,4]-thiazines, showing high stereoselectivity and good yields, indicating the compound's potential in complex synthesis processes (Indumathi, Kumar, & Perumal, 2007).
• An attempted synthesis of ethyl 3,4-dihydro-2H-1,4-benzoxazine-3-carboxylate derivatives explored different reaction pathways, contributing to the knowledge of the reactivity and synthetic accessibility of these compounds (Mayer et al., 2001).
• The synthesis of ethyl 6-aryl-4-oxo-4,6-dihydro-1(12)(13)H-pyrimido[2′,1′:4,5][1,3,5]triazino[1,2-a]benzimidazole-3-carboxylates highlighted the potential of these compounds in forming complex and highly structured chemical entities (Dolzhenko, Chui, & Dolzhenko, 2006).

Application in Material Science

The compounds related to this compound have also been studied for their potential application in material sciences, especially in the development of membranes for fuel cells.

• Sulfonic acid-containing benzoxazine monomers were synthesized and their properties, such as proton conductivity and methanol permeability, were evaluated. This research contributes to the development of materials for direct methanol fuel cells (Yao et al., 2014).